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Introduction
Fusicoccin H is a diterpene glycoside belonging to the fusicoccane family of mycotoxins

produced by certain phytopathogenic fungi. It is a biosynthetic precursor to the more widely

studied Fusicoccin A. Like other fusicoccanes, Fusicoccin H exhibits biological activity by

interacting with 14-3-3 proteins, thereby stabilizing the complex between these regulatory

proteins and their client proteins, such as the plasma membrane H+-ATPase in plants. This

interaction leads to the persistent activation of the proton pump, causing a range of

physiological effects. The ability of fusicoccanes to modulate protein-protein interactions has

garnered interest in their potential as therapeutic agents.

Accurate and precise quantification of Fusicoccin H is crucial for various research and

development applications, including biosynthetic pathway studies, pharmacological and

toxicological assessments, and quality control of potential drug candidates. This document

provides detailed application notes and protocols for the quantification of Fusicoccin H using

High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) and

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Additionally, an

overview of a potential immunoassay-based method is presented.
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Fusicoccin H, like other fusicoccanes, exerts its biological effects by modulating the interaction

between 14-3-3 proteins and their target proteins. A key target in plant cells is the plasma

membrane H+-ATPase. The binding of Fusicoccin H to the 14-3-3 protein enhances the

stability of the complex formed between the 14-3-3 protein and the phosphorylated C-terminus

of the H+-ATPase. This stabilization locks the H+-ATPase in an activated state, leading to

continuous pumping of protons out of the cell.
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Sample Preparation
(Extraction & Filtration)

HPLC System
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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